2-(4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidin-1-yl)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-[4-[(3,5-dimethylpyrazol-1-yl)methyl]piperidin-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C17H25N5O2/c1-12-8-13(2)22(19-12)10-15-4-6-21(7-5-15)11-17(23)18-16-9-14(3)24-20-16/h8-9,15H,4-7,10-11H2,1-3H3,(H,18,20,23)
• InChI Key: SWRGMKQVMBLRIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC2CCN(CC2)CC(=O)NC3=NOC(=C3)C)C
• Molecular Formula: C17H25N5O2
• Molecular Weight: 331.4 g/mol

Description

2-(4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidin-1-yl)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C17H25N5O2 and its molecular weight is 331.42. The purity is usually 95%.
The exact mass of the compound 2-(4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidin-1-yl)-N-(5-methylisoxazol-3-yl)acetamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Derivatives

A study by Khalil et al. (2017) explored the utility of chloroacetonitrile in constructing novel pyrazole and thiazole derivatives. This research showed the potential of using similar compounds in synthesizing novel chemical structures, although it did not specifically mention the compound . The study highlights the versatility of such compounds in creating new chemical entities with potential applications in various fields, including medicinal chemistry and materials science (Khalil et al., 2017).

Biological Evaluation

Mokhtari and Pourabdollah (2013) conducted a study on N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives, focusing on their antimicrobial activities. They found that these compounds displayed significant effectiveness against fungi and pathogenic bacteria. This indicates the potential of similar compounds, such as 2-(4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidin-1-yl)-N-(5-methylisoxazol-3-yl)acetamide, in developing new antimicrobial agents (Mokhtari & Pourabdollah, 2013).

Alzheimer's Disease Research

Umar et al. (2019) described the synthesis of 2-(piperazin-1-yl)N-(1H-pyrazolo[3,4-b]pyridin-3-yl)acetamides as a new class of acetylcholinesterase inhibitors and amyloid β aggregation inhibitors, which are relevant in Alzheimer's disease research. This suggests that compounds with a similar structure might have potential applications in the treatment or study of neurodegenerative diseases like Alzheimer's (Umar et al., 2019).

Antipsychotic Drug Research

Wise et al. (1987) reported the synthesis and evaluation of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, which are potential antipsychotic agents. The study demonstrated the potential of such compounds in the development of new drugs for psychiatric conditions (Wise et al., 1987).

Mechanism of Action

Target of action

Compounds containing a pyrazole moiety, like the one , are known to interact with various biological targets. For instance, they can bind to enzymes, receptors, or other proteins, thereby modulating their function .

Mode of action

The interaction between the compound and its target is often mediated by the formation of hydrogen bonds, ionic interactions, or hydrophobic interactions. The specific mode of action would depend on the exact nature of the target and the compound’s structure .

Biochemical pathways

The compound’s interaction with its target can affect various biochemical pathways. For example, if the target is an enzyme involved in a particular metabolic pathway, the compound’s binding might inhibit or enhance the enzyme’s activity, thereby affecting the entire pathway .

Pharmacokinetics

The compound’s absorption, distribution, metabolism, and excretion (ADME) properties would depend on its chemical structure and the route of administration. For instance, compounds with certain functional groups might be more readily absorbed in the gut, metabolized by the liver, or excreted by the kidneys .

Result of action

The molecular and cellular effects of the compound’s action would depend on the nature of its target and the biochemical pathways it affects. These effects could range from changes in gene expression to alterations in cellular metabolism .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For instance, certain compounds might be more stable and effective at physiological pH and temperature .